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Compound of Interest

Compound Name:
1,3-dimethyl-5-phenoxy-1H-

pyrazole-4-carbaldehyde

Cat. No.: B020789 Get Quote

An In-Depth Technical Guide to 1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde:

Structure, Synthesis, and Applications

Foreword
The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a

"biologically privileged" scaffold due to its presence in numerous FDA-approved drugs and

biologically active compounds.[1][2] Molecules built around this five-membered N-

heteroaromatic ring exhibit a vast spectrum of therapeutic properties, including anti-

inflammatory, anticancer, and antimicrobial activities.[2][3] This guide provides a detailed

examination of a specific, highly functionalized derivative: 1,3-dimethyl-5-phenoxy-1H-
pyrazole-4-carbaldehyde. As a senior application scientist, my objective is to dissect this

molecule's core characteristics, from its fundamental structure and synthesis to its significance

as a key intermediate in the production of valuable agrochemicals. This document is intended

for researchers, chemists, and drug development professionals seeking a comprehensive

understanding of this versatile chemical entity.

Molecular Architecture and Physicochemical Profile
1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde (CAS No: 109925-10-2) is a

polysubstituted pyrazole derivative.[4] Its structure is characterized by a central pyrazole ring

functionalized with two methyl groups at the N1 and C3 positions, a phenoxy ether linkage at

C5, and a reactive carbaldehyde (formyl) group at the C4 position.[4]
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The spatial arrangement of these substituents is critical to its reactivity. X-ray crystallography

studies on analogous compounds, such as 1,3-Dimethyl-5-(3-methylphenoxy)-1H-pyrazole-4-

carbaldehyde, reveal a significant dihedral angle between the plane of the pyrazole ring and

the attached phenyl ring, typically ranging from 82° to 87°.[5][6] This near-perpendicular

orientation minimizes steric hindrance and influences the molecule's intermolecular interactions

in a crystal lattice.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

